Cas no 1261803-73-9 (5,2'-Bis(trifluoromethyl)-2-fluorobiphenyl)

• Product Name: 5,2'-Bis(trifluoromethyl)-2-fluorobiphenyl
• CAS No: 1261803-73-9
• MF: C₁₄H₇F₇
• MW: 308.19420838356
• CID: 4990872
• Update Time: 2025-10-24

5,2'-Bis(trifluoromethyl)-2-fluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5,2'-Bis(trifluoromethyl)-2-fluorobiphenyl

• Inchi： 1S/C14H7F7/c15-12-6-5-8(13(16,17)18)7-10(12)9-3-1-2-4-11(9)14(19,20)21/h1-7H
• InChI Key： RJYPTPMKMMFVCE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 346
• XLogP3: 5.4
• Topological Polar Surface Area: 0

Additional information on 5,2'-Bis(trifluoromethyl)-2-fluorobiphenyl

Comprehensive Overview of 5,2'-Bis(trifluoromethyl)-2-fluorobiphenyl (CAS No. 1261803-73-9): Properties, Applications, and Industry Trends

5,2'-Bis(trifluoromethyl)-2-fluorobiphenyl (CAS No. 1261803-73-9) is a fluorinated biphenyl derivative gaining attention in advanced material science and pharmaceutical research. This compound belongs to the class of polyfluorinated aromatic compounds, characterized by its unique molecular structure featuring two trifluoromethyl groups and a fluorine substituent on the biphenyl backbone. The strategic placement of these functional groups enhances its electronic properties, making it valuable for organic electronics and drug discovery applications.

Recent studies highlight the growing demand for fluorinated building blocks like CAS 1261803-73-9 in OLED materials and liquid crystal displays. The compound's electron-withdrawing trifluoromethyl groups improve charge transport efficiency, a critical factor for next-generation flexible electronics. Industry reports suggest a 28% annual growth in the fluorinated intermediates market, driven by innovations in renewable energy technologies and biomedical imaging agents.

From a synthetic chemistry perspective, 5,2'-Bis(trifluoromethyl)-2-fluorobiphenyl serves as a versatile precursor for cross-coupling reactions. Its meta-substituted fluorine allows selective functionalization, addressing common challenges in regioselective synthesis. Researchers are exploring its potential in creating high-performance polymers with enhanced thermal stability, particularly for aerospace composites and 3D printing materials.

The compound's lipophilicity profile (LogP ≈ 4.2) makes it particularly interesting for medicinal chemistry applications. Pharmaceutical companies are investigating its derivatives as potential kinase inhibitors, with preliminary studies showing promise in targeted cancer therapies. This aligns with current trends in personalized medicine, where fluorinated pharmacophores play an increasingly important role in drug design.

Environmental considerations surrounding fluorinated organic compounds have led to improved synthetic protocols for CAS 1261803-73-9. Modern green chemistry approaches now achieve yields exceeding 85% while reducing hazardous byproducts. These advancements address growing concerns about sustainable chemical production and PFAS alternatives in the chemical industry.

Analytical characterization of 5,2'-Bis(trifluoromethyl)-2-fluorobiphenyl typically involves 19F NMR spectroscopy (δ -62.5 ppm for CF3, -112.3 ppm for F) and high-resolution mass spectrometry. The compound exhibits remarkable stability under standard conditions (decomposition temperature >250°C), making it suitable for long-term storage and industrial-scale applications. Recent patent filings indicate growing IP protection around its derivatives, particularly for electronic device materials.

Supply chain dynamics for fluorinated specialty chemicals like 1261803-73-9 reflect broader trends in pharmaceutical outsourcing. Major manufacturers are adopting continuous flow chemistry to meet demand while maintaining competitive pricing. Quality control standards typically require ≥98% purity (HPLC), with strict limits on isomeric impurities that could affect downstream applications.

Future research directions for 5,2'-Bis(trifluoromethyl)-2-fluorobiphenyl include exploration in metal-organic frameworks (MOFs) for gas storage and catalysis applications. Its structural features show potential for creating tailored porous materials with specific adsorption properties. Additionally, computational studies using density functional theory (DFT) are providing insights into its electronic structure and potential nonlinear optical properties.

For researchers working with CAS 1261803-73-9, proper handling requires standard laboratory safety protocols including ventilation control and PPE. While not classified as hazardous under GHS criteria, its crystalline form warrants precautions against inhalation exposure. Storage recommendations suggest argon atmosphere for long-term preservation of sensitive fluorinated compounds.